Enantiomeric Identity: (3S) vs Racemate – A Fundamental Purity and Activity Determinant
The (3S)-enantiomer (CAS 1788179-64-5) is a single stereoisomer, whereas the commercially available racemic mixture (Sigma-Aldrich/Enamine catalog ENAH3047942E) is a 1:1 mixture of (3S)- and (3R)-enantiomers. In chiral environments such as enzyme active sites or receptor binding pockets, the two enantiomers can exhibit dramatically different affinities. Although no target-specific potency data are publicly available for this exact compound, general precedent from medicinal chemistry demonstrates that enantiomeric discrimination routinely yields >10-fold differences in IC50 or Ki values between enantiomers of chiral amines [1]. Specifying the (3S)-enantiomer eliminates the risk of a 50% inactive (or antagonistic) component present in the racemate.
| Evidence Dimension | Stereochemical composition |
|---|---|
| Target Compound Data | 100% (3S)-enantiomer (single stereoisomer, CAS 1788179-64-5) |
| Comparator Or Baseline | Racemic mixture (1:1 (3S):(3R), Sigma-Aldrich ENAH3047942E, no CAS assigned for racemate) |
| Quantified Difference | The (3S) product eliminates the 50% (3R) enantiomer present in the racemate; enantiomeric excess (ee) = 100% vs 0% |
| Conditions | Defined by CAS registry and vendor specification; racemate InChI Key ODSGGEMQIXCOMH-UHFFFAOYSA-N vs (3S) InChI Key ODSGGEMQIXCOMH-PXYINDEMSA-N |
Why This Matters
For chiral target engagement, using a single enantiomer is essential to avoid confounding biological results from the opposite enantiomer, which may be inactive or have opposing pharmacology.
- [1] Aboul-Enein, H. Y. & Wainer, I. W. The Impact of Stereochemistry on Drug Development and Use. John Wiley & Sons (1997). View Source
